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Compound of Interest

Compound Name: Decyl bromoacetate

CAS No.: 5436-93-1

Cat. No.: B1267917

Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for

decyl bromoacetate (C₁₂H₂₃BrO₂), a key intermediate in various synthetic applications.

Designed for researchers, scientists, and professionals in drug development, this document

elucidates the structural features of decyl bromoacetate through the lens of Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

The interpretation of this data is grounded in fundamental spectroscopic principles and

comparative analysis with related long-chain alkyl esters.

Introduction
Decyl bromoacetate is a bifunctional molecule incorporating a reactive bromine atom and a

long lipophilic decyl chain attached to an ester moiety. This structure makes it a valuable

building block in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.

Accurate and unambiguous structural confirmation is paramount for its application in complex

synthetic pathways. This guide provides a detailed examination of its spectroscopic signature,

offering insights into the causality behind experimental observations and establishing a

framework for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.

For decyl bromoacetate, both ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen

framework.

¹H NMR Spectroscopy: A Proton-by-Proton Analysis
The ¹H NMR spectrum of decyl bromoacetate is predicted to exhibit distinct signals

corresponding to the protons in different chemical environments. The electron-withdrawing

effects of the bromine atom and the ester oxygen significantly influence the chemical shifts of

adjacent protons.

Predicted ¹H NMR Data for Decyl Bromoacetate (in CDCl₃):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.85 Singlet 2H Br-CH₂-C=O

The methylene

protons adjacent

to the bromine

atom are highly

deshielded due

to the inductive

effect of the

halogen,

resulting in a

downfield

chemical shift.

The absence of

adjacent protons

leads to a

singlet.

~4.15 Triplet 2H
O-CH₂-(CH₂)₈-

CH₃

These methylene

protons are

directly attached

to the ester

oxygen, causing

a significant

downfield shift.

They are coupled

to the adjacent

methylene group,

resulting in a

triplet.

~1.65 Quintet 2H O-CH₂-CH₂-

(CH₂)₇-CH₃

Protons on the

carbon beta to

the ester oxygen.

They are coupled

to the protons on

both adjacent
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methylene

groups.

~1.26 Multiplet 14H
O-(CH₂)₂-(CH₂)₇-

CH₃

The signals for

the remaining

methylene

groups in the

long alkyl chain

overlap to form a

complex multiplet

in the typical

aliphatic region.

~0.88 Triplet 3H O-(CH₂)₉-CH₃

The terminal

methyl group

protons are the

most shielded

and appear

upfield. They are

coupled to the

adjacent

methylene group,

resulting in a

triplet.

Experimental Protocol for ¹H NMR Spectroscopy:

A detailed protocol for acquiring a high-quality ¹H NMR spectrum is crucial for accurate

analysis.

Caption: Workflow for ¹H NMR sample preparation and data acquisition.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The proton-decoupled ¹³C NMR spectrum provides a single peak for each unique carbon atom

in the molecule. The chemical shifts are indicative of the carbon's hybridization and electronic

environment.
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Predicted ¹³C NMR Data for Decyl Bromoacetate (in CDCl₃):

Chemical Shift (δ, ppm) Assignment Rationale

~167 C=O

The carbonyl carbon of the

ester group is significantly

deshielded and appears at a

characteristic downfield

position.[1]

~66 O-CH₂-

The carbon atom directly

bonded to the ester oxygen is

deshielded.

~31.9 Br-CH₂-

The carbon atom attached to

the electronegative bromine

atom is shifted downfield.[2][3]

~29.5 Alkyl chain carbons

The internal methylene

carbons of the decyl chain

resonate in a narrow range.

~29.3 Alkyl chain carbons

~28.6 Alkyl chain carbons

~25.9 Alkyl chain carbons

~22.7 Alkyl chain carbons

~14.1 -CH₃

The terminal methyl carbon is

the most shielded of the

aliphatic carbons.

Experimental Protocol for ¹³C NMR Spectroscopy:

The procedure for ¹³C NMR is similar to that of ¹H NMR, with adjustments to the acquisition

parameters to account for the lower natural abundance and sensitivity of the ¹³C nucleus.

Caption: Workflow for ¹³C NMR sample preparation and data acquisition.
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Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of decyl bromoacetate is expected to be dominated by strong absorptions

corresponding to the ester group and the alkyl chain.

Predicted IR Absorption Bands for Decyl Bromoacetate:
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~2925, ~2855 Strong C-H stretching (alkyl)

These strong bands

are characteristic of

the symmetric and

asymmetric stretching

vibrations of the C-H

bonds in the long

decyl chain.

~1745 Strong C=O stretching (ester)

A very strong and

sharp absorption band

in this region is the

hallmark of a

saturated aliphatic

ester carbonyl group.

[4][5][6]

~1250 Strong C-O stretching (ester)

This band

corresponds to the

stretching vibration of

the C-O single bond

between the carbonyl

carbon and the ester

oxygen.[4][5]

~1160 Strong C-O stretching (ester)

This absorption is due

to the stretching of the

C-O bond between

the ester oxygen and

the decyl group.

~650 Medium C-Br stretching

The carbon-bromine

stretching vibration is

expected to appear in

the fingerprint region

of the spectrum.
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Experimental Protocol for IR Spectroscopy:

For a liquid sample like decyl bromoacetate, the spectrum can be easily obtained using a thin

film method.

Caption: Workflow for obtaining an IR spectrum of a liquid sample.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its structure. For decyl bromoacetate, electron

ionization (EI) is a common technique.

Predicted Mass Spectrometry Data for Decyl Bromoacetate:

The mass spectrum of decyl bromoacetate is expected to show a molecular ion peak and

several characteristic fragment ions. Due to the presence of bromine, which has two major

isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, any fragment containing bromine will appear as a

pair of peaks (M and M+2) of approximately equal intensity.

m/z Assignment Rationale

278/280 [M]⁺
Molecular ion peak (low

intensity).

199 [M - Br]⁺ Loss of a bromine radical.

157 [BrCH₂C(OH)₂]⁺

McLafferty rearrangement

product. This is a characteristic

fragmentation for long-chain

esters.[7]

140 [C₁₀H₂₀]⁺
Loss of bromoacetic acid via

cleavage of the ester bond.

121/123 [BrCH₂CO]⁺
Acylium ion formed by

cleavage of the O-decyl bond.

Fragmentation Pathways:
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The primary fragmentation pathways for long-chain esters like decyl bromoacetate include α-

cleavage and McLafferty rearrangement.[7]

α-Cleavage: This involves the cleavage of the bond adjacent to the carbonyl group, leading

to the formation of an acylium ion ([BrCH₂CO]⁺ at m/z 121/123).

McLafferty Rearrangement: This is a characteristic fragmentation of esters with a sufficiently

long alkyl chain. It involves the transfer of a gamma-hydrogen to the carbonyl oxygen,

followed by the cleavage of the β-carbon-carbon bond, resulting in the elimination of a

neutral alkene (decene) and the formation of a radical cation at m/z 157.[7]

Experimental Protocol for Mass Spectrometry (EI-MS):

Caption: Workflow for Electron Ionization Mass Spectrometry (EI-MS).

Conclusion
The spectroscopic data presented in this guide provide a detailed and self-validating framework

for the structural confirmation of decyl bromoacetate. The predicted ¹H and ¹³C NMR spectra

offer a complete map of the proton and carbon environments, while the IR spectrum confirms

the presence of the key ester functional group and the long alkyl chain. Mass spectrometry

provides crucial information about the molecular weight and characteristic fragmentation

patterns. By understanding the principles behind these spectroscopic techniques and their

application to decyl bromoacetate, researchers can confidently verify the identity and purity of

this important synthetic intermediate, ensuring the integrity of their subsequent research and

development activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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